Cas no 79498-15-0 (S-(2-hydroxy-2-phenylethyl)-L-cysteinylglycine)

• Product name: S-(2-hydroxy-2-phenylethyl)-L-cysteinylglycine
• CAS No: 79498-15-0
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358
• CID: 1797357
• PubChem ID: 187189

S-(2-hydroxy-2-phenylethyl)-L-cysteinylglycine Chemical and Physical Properties

Names and Identifiers

• S-(2-hydroxy-2-phenylethyl)-L-cysteinylglycine
• 2-(((2R)-2-Amino-3-(2-hydroxy-2-phenylethyl)thiopropanoyl)amino)acetic acid
• 79498-15-0
• N-{2-Amino-1-hydroxy-3-[(2-hydroxy-2-phenylethyl)sulfanyl]propylidene}glycine
• DTXSID801000544

• Inchi： InChI=1S/C13H18N2O4S/c14-10(13(19)15-6-12(17)18)7-20-8-11(16)9-4-2-1-3-5-9/h1-5,10-11,16H,6-8,14H2,(H,15,19)(H,17,18)/t10-,11?/m0/s1
• InChI Key： JSKHYDGUIGYCQV-VUWPPUDQSA-N
• SMILES： C1=CC=C(C=C1)C(CSCC(C(=O)NCC(=O)O)N)O

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 138Ų